Cas no 2171745-83-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid
• CAS No: 2171745-83-6
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6069572
• PubChem ID: 165577427
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid
• 2171745-83-6
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanoyl]azetidine-2-carboxylic acid
• EN300-1541555

• Inchi： 1S/C28H26N2O5/c1-28(18-9-3-2-4-10-18,26(33)30-16-15-24(30)25(31)32)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23-24H,15-17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： MBGQEEMQJRRVTK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-2-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel bioactive peptides and its applications in targeted drug delivery systems.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise assembly of peptide chains. Researchers have demonstrated that the azetidine-2-carboxylic acid moiety enhances the conformational rigidity of the resulting peptides, which can improve their binding affinity and stability. This property is particularly valuable in the design of peptide-based therapeutics for diseases such as cancer and neurodegenerative disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of peptides incorporating 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid. The study revealed that these peptides exhibit improved metabolic stability and bioavailability compared to their linear counterparts. Furthermore, the incorporation of the azetidine ring was found to reduce susceptibility to proteolytic degradation, a common challenge in peptide drug development.

Another significant advancement involves the use of this compound in the development of prodrugs. Researchers have explored its potential as a carrier for targeted drug delivery, leveraging the Fmoc group's ability to be cleaved under specific physiological conditions. This approach has been particularly effective in enhancing the selectivity and efficacy of anticancer agents, minimizing off-target effects and reducing systemic toxicity.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success reported in the use of microwave-assisted synthesis and continuous flow chemistry. These advancements are expected to facilitate broader application of this compound in both academic and industrial settings.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for the development of next-generation peptide therapeutics and targeted drug delivery systems. Ongoing research is likely to uncover further applications and refine its synthesis, paving the way for its integration into clinical practice.